Cas no 2445749-36-8 (rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino5,6-cpyrrole, cis)

• Product Name: rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino5,6-cpyrrole, cis
• CAS No: 2445749-36-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD32692651
• CID: 5680434
• PubChem ID: 155821556
• Update Time: 2025-10-21

rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino5,6-cpyrrole, cis Chemical and Physical Properties

Names and Identifiers

• EN300-26678617
• (5Ar,8aS)-3,3-dimethyl-5,5a,6,7,8,8a-hexahydro-1H-[1,3]dioxepino[5,6-c]pyrrole
• 2445749-36-8
• (5aR,8aS)-3,3-dimethyl-octahydro-[1,3]dioxepino[5,6-c]pyrrole
• rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino5,6-cpyrrole, cis

• MDL： MFCD32692651
• Inchi： 1S/C9H17NO2/c1-9(2)11-5-7-3-10-4-8(7)6-12-9/h7-8,10H,3-6H2,1-2H3/t7-,8+
• InChI Key： ORZKDJGRRPIBQJ-OCAPTIKFSA-N
• SMILES： O1C(C)(C)OC[C@H]2CNC[C@H]2C1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Additional information on rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino5,6-cpyrrole, cis

Comprehensive Overview of rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis (CAS No. 2445749-36-8)

The compound rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis (CAS No. 2445749-36-8) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate fused ring system, combining a dioxepine and a pyrrolidine moiety, makes it a valuable scaffold for designing novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive compounds targeting neurotransmitter receptors.

In recent years, the demand for chiral building blocks and stereochemically complex intermediates like rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis has surged, driven by advancements in asymmetric synthesis and catalysis. This compound's cis-configuration and rigid backbone offer distinct advantages in achieving high selectivity in drug-target interactions. Its CAS No. 2445749-36-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical R&D.

One of the most discussed topics in organic chemistry circles is the synthetic accessibility of such complex molecules. The rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis framework presents challenges in regioselective functionalization and stereocontrol, which are critical for scalable production. Recent publications highlight innovative routes involving transition-metal catalysis and enzymatic resolution, addressing these challenges while aligning with green chemistry principles.

From a drug design perspective, the octahydro-1,3dioxepino[5,6-c]pyrrole core is notable for its conformational rigidity, which can enhance binding affinity and metabolic stability. This property is especially valuable in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The dimethyl substitution at the 3-position further modulates electronic and steric effects, making it a versatile intermediate for structure-activity relationship (SAR) studies.

The compound's CAS No. 2445749-36-8 is also linked to emerging research in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB)—a frequent search term in neuroscience—has spurred investigations into its pharmacokinetic profile. Additionally, its potential as a precursor for nootropics aligns with the rising public interest in cognitive enhancers and brain health supplements.

In the context of intellectual property (IP), patents referencing rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis highlight its utility in proprietary drug formulations. Companies are actively exploring its derivatives for orphan diseases and rare genetic conditions, areas with high unmet medical needs. This aligns with the broader trend of personalized therapeutics, a frequently searched topic in biotech forums.

From a supply chain standpoint, the availability of CAS No. 2445749-36-8 is closely monitored by contract research organizations (CROs) and custom synthesis providers. Its high purity grade and batch-to-batch consistency are critical for regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings. These factors contribute to its prominence in API (active pharmaceutical ingredient) development pipelines.

In summary, rac-(5aR,8aS)-3,3-dimethyl-octahydro-1,3dioxepino[5,6-c]pyrrole, cis represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and synthetic challenges make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.